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Introduction
The Rubidium-Strontium (Rb-Sr) dating method is a well-established radiometric technique

used to determine the age of geological materials, including igneous, metamorphic, and in

some cases, sedimentary rocks.[1][2][3] This method relies on the beta decay of Rubidium-87
(⁸⁷Rb) to Strontium-87 (⁸⁷Sr). With a very long half-life, this isotopic system is particularly suited

for dating ancient rocks.[4][5]

Principle of the Method
The fundamental principle of Rb-Sr dating is the radioactive decay of ⁸⁷Rb to ⁸⁷Sr through the

emission of a beta particle.[6] The half-life of ⁸⁷Rb is approximately 49 billion years, making it

suitable for dating a wide range of geological events, from a few million years to the early

stages of the solar system.[6]

The age of a rock or mineral can be calculated using the isochron method, which is based on

the following equation:

(⁸⁷Sr/⁸⁶Sr)p = (⁸⁷Sr/⁸⁶Sr)₀ + (⁸⁷Rb/⁸⁶Sr) * (e^λt - 1)[5][7]

Where:

(⁸⁷Sr/⁸⁶Sr)p is the ratio of these strontium isotopes in the sample at the present time.

(⁸⁷Sr/⁸⁶Sr)₀ is the initial ratio of these strontium isotopes at the time of the rock's formation.
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(⁸⁷Rb/⁸⁶Sr) is the ratio of rubidium-87 to strontium-86 in the sample at the present time.

λ is the decay constant of ⁸⁷Rb.

t is the time elapsed since the formation of the rock (the age).

For this method to be accurate, the rock or mineral must have remained a closed system since

its formation, meaning there has been no loss or gain of Rb or Sr isotopes.[5][6] The isochron

method requires analyzing several minerals from the same rock or several co-magmatic rock

samples with different Rb/Sr ratios.[5] Plotting ⁸⁷Sr/⁸⁶Sr against ⁸⁷Rb/⁸⁶Sr for these samples

should yield a straight line (the isochron), the slope of which is proportional to the age of the

rock.[2][5] The initial ⁸⁷Sr/⁸⁶Sr ratio can be determined from the y-intercept of the isochron.[4][5]

Applications in Geoscience
Dating Igneous Rocks: The Rb-Sr method is widely used to determine the crystallization age

of igneous rocks.[4][6]

Timing Metamorphic Events: This technique can also be used to date the timing of

metamorphic events, as the Rb-Sr system can be reset during high-grade metamorphism.[4]

[5][6]

Dating Lunar and Meteorite Samples: It has been successfully applied to date extraterrestrial

materials, providing insights into the early history of the solar system.[1][4][8]

Sedimentary Provenance: In certain situations, it can be applied to sedimentary rocks to

understand the age of the source rocks.[6]

Data Presentation
Table 1: Isotopes of Rubidium and Strontium
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Isotope Natural Abundance (%) Notes

⁸⁵Rb 72.17 Stable

⁸⁷Rb 27.83 Radioactive, decays to ⁸⁷Sr[8]

⁸⁴Sr 0.56 Stable

⁸⁶Sr 9.86
Stable, used as a reference

isotope[6]

⁸⁷Sr 7.00
Stable, produced by the decay

of ⁸⁷Rb

⁸⁸Sr 82.58 Stable

Table 2: Decay Parameters of ⁸⁷Rb

Parameter Value Reference

Half-life (t₁/₂) ~49 billion years [6]

Decay Constant (λ) 1.42 x 10⁻¹¹ year⁻¹ [5]

Table 3: Typical Rb and Sr Concentrations in Common Minerals

Mineral Rb (ppm) Sr (ppm)
Typical ⁸⁷Rb/⁸⁶Sr
Ratio

Muscovite 200 - 600 10 - 100 High

Biotite 150 - 400 5 - 50 High

K-Feldspar 50 - 300 100 - 500 Moderate to High

Plagioclase 1 - 20 200 - 1000 Low

Hornblende 5 - 50 50 - 200 Low
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Caption: Radioactive decay of Rubidium-87 to Strontium-87.

Caption: Conceptual diagram of the Rb-Sr isochron method.

Experimental Protocols
Sample Collection and Preparation

Sample Selection: Collect fresh, unweathered rock samples representative of the geological

unit to be dated.[9] Avoid samples showing signs of alteration or veining.

Crushing and Pulverization: Crush the rock sample into smaller chips using a jaw crusher.

Further reduce the sample to a fine powder (less than 200 mesh) using a disc mill or

shatterbox. Homogenize the powder.
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Mineral Separation (for mineral isochrons)
Sieving: Sieve the crushed rock to obtain specific grain size fractions.

Magnetic Separation: Use a magnetic separator to separate minerals based on their

magnetic susceptibility (e.g., separating biotite and hornblende from feldspars and quartz).

Heavy Liquids: Use heavy liquids (e.g., methylene iodide, sodium polytungstate) to separate

minerals based on their density.

Hand Picking: Under a binocular microscope, hand-pick individual mineral grains to ensure

high purity (typically >99%).
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Caption: General experimental workflow for Rb-Sr dating.

Sample Dissolution and Isotope Dilution
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Weighing: Accurately weigh a precise amount of the powdered whole rock or mineral

separate.

Spiking: Add a calibrated amount of an isotopic tracer (a "spike") enriched in ⁸⁷Rb and ⁸⁴Sr

or ⁸⁶Sr. This is crucial for accurately determining the Rb and Sr concentrations via isotope

dilution.[6]

Dissolution: Transfer the sample and spike mixture to a clean Teflon beaker. Add a mixture of

hydrofluoric (HF) and nitric (HNO₃) acids. Place the beaker on a hotplate at a controlled

temperature until the sample is completely dissolved. Evaporate to dryness. Convert the

sample to a chloride form by adding hydrochloric acid (HCl) and evaporating to dryness.

Chromatographic Separation of Rb and Sr
To avoid isobaric interference between ⁸⁷Rb and ⁸⁷Sr during mass spectrometry, Rb and Sr

must be chemically separated from each other and from the sample matrix.[6]

Column Preparation: Use a cation exchange resin packed into a chromatography column.

Sample Loading: Dissolve the dried sample in a small amount of dilute HCl and load it onto

the prepared column.

Elution:

Elute the majority of the sample matrix using dilute HCl.

Selectively elute Sr using a specific molarity of HCl.

Subsequently, elute Rb using a higher molarity of HCl.

Collection: Collect the separate Sr and Rb fractions in clean beakers.

Mass Spectrometric Analysis
The isotopic compositions of the separated Rb and Sr fractions are measured using a thermal

ionization mass spectrometer (TIMS) or a multi-collector inductively coupled plasma mass

spectrometer (MC-ICP-MS).[5]
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Sample Loading: Load a small amount of the purified Sr or Rb solution onto a metal filament

(e.g., tantalum, rhenium).

Ionization: The filament is heated in the mass spectrometer's source chamber, causing the

sample to ionize.

Mass Separation: The ions are accelerated into a magnetic field, which separates them

based on their mass-to-charge ratio.

Detection: The abundance of each isotope is measured using Faraday cups or an ion-

counting detector.[4] The instrument measures the ratios of the different isotopes (e.g., ⁸⁷Sr/

⁸⁶Sr, ⁸⁷Rb/⁸⁶Sr).

Data Processing and Age Calculation
Data Correction: Correct the measured isotope ratios for mass fractionation.

Isochron Plot: Plot ⁸⁷Sr/⁸⁶Sr on the y-axis versus ⁸⁷Rb/⁸⁶Sr on the x-axis for all the analyzed

samples (whole rocks and/or minerals).

Linear Regression: Perform a linear regression on the data points. The quality of the fit is

assessed by the Mean Square of Weighted Deviates (MSWD), which should be close to 1 for

a robust isochron.[6]

Age Calculation: Calculate the age (t) from the slope (m) of the isochron using the equation: t

= ln(m + 1) / λ.

Initial Ratio: The initial ⁸⁷Sr/⁸⁶Sr ratio is determined from the y-intercept of the isochron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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